Cas no 1807224-34-5 (Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate
• CAS No: 1807224-34-5
• MF: C₁₃H₁₄F₂N₂O₃
• MW: 284.258670330048
• CID: 4943787
• Update Time: 2025-07-15

Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate

• Inchi： 1S/C13H14F2N2O3/c1-2-19-12(18)5-8-3-10(7-17)11(20-13(14)15)4-9(8)6-16/h3-4,13H,2,5,7,17H2,1H3
• InChI Key： UNGDFKUMVZRXPZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(CC(=O)OCC)=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 370
• XLogP3: 1.6
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate

Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate (CAS No. 1807224-34-5): A Comprehensive Overview

Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate (CAS No. 1807224-34-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, exhibits potential applications in various biological and medicinal contexts. Its molecular structure, featuring a combination of amino, cyano, and difluoromethoxy functional groups, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in drug discovery.

The< strong>Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate molecule is structurally complex, with its core phenyl ring substituted at multiple positions. The presence of the amino group at the 5-position and the cyano group at the 2-position introduces reactivity that can be exploited in various synthetic pathways. Additionally, the difluoromethoxy group at the 4-position enhances the compound's electronic properties, making it an attractive building block for designing novel molecules with enhanced bioactivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The< strong>Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate (CAS No. 1807224-34-5) has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Preliminary studies suggest that this compound may interact with specific enzymes and receptors, leading to therapeutic effects that warrant further investigation.

The synthesis of< strong>Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group and the difluoromethoxy group are particularly critical steps, as they significantly influence the compound's overall reactivity and bioavailability. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of< strong>Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate is its potential as a scaffold for drug development. Researchers have leveraged its structural features to design derivatives with enhanced pharmacokinetic properties. For instance, modifications to the amino group can alter the compound's solubility and metabolic stability, while changes to the difluoromethoxy group can influence its binding affinity to target proteins. These modifications are crucial for optimizing drug candidates for clinical use.

The< strong>Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate (CAS No. 1807224-34-5) has also been explored in combination therapies, where it is used alongside other compounds to achieve synergistic effects. This approach is particularly relevant in oncology, where combination treatments have shown improved outcomes compared to single-agent therapies. The ability of this compound to interact with multiple biological targets makes it a valuable asset in developing multifaceted therapeutic strategies.

In conclusion, Ethyl 5-aminomethyl-2-cyano-4-(difluoromethoxy)phenylacetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.